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Compound Name: Sophoraflavanone |

Cat. No.: B15624020

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two prominent flavonoids,
Sophoraflavanone G (SFG) and quercetin. Both compounds have garnered significant attention
within the scientific community for their diverse pharmacological activities. This document aims
to objectively compare their performance in key therapeutic areas, supported by experimental
data, detailed methodologies, and visual representations of their molecular interactions.

Executive Summary

Sophoraflavanone G, a prenylated flavonoid primarily isolated from Sophora flavescens, and
quercetin, a ubiquitous flavonol found in numerous fruits and vegetables, exhibit potent
anticancer, anti-inflammatory, and antioxidant properties. While both flavonoids modulate
similar signaling pathways, including those involved in cell proliferation, inflammation, and
apoptosis, there are notable differences in their potency and mechanisms of action. This guide
delves into these distinctions to provide a clearer understanding of their respective therapeutic
promise.

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data for Sophoraflavanone G and
guercetin, focusing on their half-maximal inhibitory concentrations (IC50) in various assays.
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This allows for a direct comparison of their potency.

Table 1: Anticancer Activity (IC50 Values)

Compound

Cell Line

Assay

IC50 (uM)

Incubation
Time

Citation

Sophoraflava

none G

HL-60
(Human
promyelocytic

leukemia)

MTT

20

48 hours

[1](2]

Quercetin

HL-60
(Human
promyelocytic

leukemia)

Cell Growth

Inhibition

96 hours

[3]

Quercetin

MCF-7
(Human
breast

cancer)

Cell Viability

17.2

Not Specified

[4]

Quercetin

MCF-7
(Human
breast

cancer)

Cell Viability

Not Specified

[4]

Quercetin

MCF-7
(Human
breast

cancer)

Cell

Proliferation

73

Not Specified

[5]

Table 2: Anti-inflammatory Activity
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Concentrati o
Compound Cell Model Assay Effect Citation
on
RAW 264.7 o .
Nitric Oxide
Sophoraflava  (Murine o
(NO) Inhibition 2.5-20 yM [6]
none G macrophages .
Production
)
RAW 264.7
_ Nitric Oxide
_ (Murine I
Quercetin (NO) Inhibition 1-10 uM [7]
macrophages ]
) Production
] Nitric Oxide
Sophoraflava  BV2 (Murine o »
) ) (NO) Inhibition Not Specified  [8][9]
none G microglia) )
Production
. Nitric Oxide
] BV-2 (Murine . »
Quercetin ) ) (NO) Inhibition Not Specified  [10]
microglia) ]
Production
Table 3: Antioxidant Activity (DPPH Radical Scavenging)
Compound IC50 (pM) Citation
Quercetin 4.60+0.3 [11]
Quercetin 20.7 [12]
Quercetin ~15.9 (converted from pg/mL) [13]

Data not available in directly
Sophoraflavanone G
comparable format

Note: Direct comparative IC50 values for Sophoraflavanone G in DPPH or similar antioxidant
assays were not readily available in the reviewed literature. However, its antioxidant potential
has been demonstrated through various studies.

Signaling Pathways and Mechanisms of Action

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24007739/
https://www.researchgate.net/figure/Inhibitory-effects-of-quercetin-on-inducible-nitric-oxide-synthase-iNOS-and_fig2_357344235
https://www.mdpi.com/1422-0067/22/9/4771
https://pubmed.ncbi.nlm.nih.gov/27823627/
https://pubmed.ncbi.nlm.nih.gov/20060843/
https://www.mdpi.com/1422-8599/2022/1/M1329
https://pmc.ncbi.nlm.nih.gov/articles/PMC3887868/
https://www.researchgate.net/figure/IC50-value-of-quercetin-as-standard_tbl1_377469343
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Both Sophoraflavanone G and quercetin exert their biological effects by modulating a complex
network of intracellular signaling pathways.

Sophoraflavanone G: Key Signaling Pathways

Sophoraflavanone G has been shown to inhibit cancer cell proliferation and inflammation
through the modulation of several key signaling cascades.[14][15]
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Seed cells in a 96-well plate

Treat cells with varying

concentrations of Sophoraflavanone G

or Quercetin

:

Incubate for a specified
duration (e.g., 24, 48, 72 hours)

:

Add MTT solution to each well

l

Incubate to allow formazar)

crystal formation

l

Add solubilization solution
(e.g., DMSO) to dissolve crystals

l

Measure absorbance at ~570 nm
using a microplate reader

Calculate IC50 values

Prepare DPPH solution
in methanol

Prepare various concentrations
of Sophoraflavanone G or Quercetin

:

Mix the compound solutiorD

with the DPPH solution

:

Incubate in the dark)

at room temperature

:

Measure the decrease in
absorbance at ~517 nm

Calculate IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15624020?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

